2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one

• IUPAC Name: 2,5-dimethyl-3H-thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C8H8N2OS/c1-4-3-12-8-6(4)7(11)9-5(2)10-8/h3H,1-2H3,(H,9,10,11)
• InChI Key: ISGNXGAQSDXHOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=C1C(=O)NC(=N2)C
• Molecular Formula: C8H8N2OS
• Molecular Weight: 180.23 g/mol

Description

2,5-Dimethyl-3H-thieno[2,3-d]pyrimidin-4-one is a heterocyclic compound that belongs to the thienopyrimidine family.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one typically involves the cyclization of 3-amino-thiophene-2-carboxylate derivatives. One common method includes heating thiophene-2-carboxamides in formic acid, which results in the formation of thienopyrimidin-4-ones . Another approach involves the reaction of 3-amino-thiophene-2-carboxamides with triethyl orthoformate or dimethylformamide dimethylacetal (DMF-DMA) in the presence of a primary amine .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but are scaled up to meet production demands. These methods often involve optimizing reaction conditions to increase yield and purity while minimizing costs and environmental impact .

Chemical Reactions Analysis

Types of Reactions

2,5-Dimethyl-3H-thieno[2,3-d]pyrimidin-4-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the compound to its corresponding thiol or thioether derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups such as halogens or alkyl groups are introduced.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like alkyl halides for substitution reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups, leading to a wide range of derivatives .

Scientific Research Applications

2,5-Dimethyl-3H-thieno[2,3-d]pyrimidin-4-one has several scientific research applications:

Biology: It has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: The compound and its derivatives are investigated for their potential as therapeutic agents, particularly in the treatment of infectious diseases and cancer.

Industry: The compound is used in the development of new materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. For example, some derivatives of this compound have been shown to inhibit the growth of cancer cells by targeting specific enzymes or signaling pathways involved in cell proliferation and survival . The exact mechanism can vary depending on the specific derivative and its target .

Comparison with Similar Compounds

2,5-Dimethyl-3H-thieno[2,3-d]pyrimidin-4-one can be compared with other similar compounds in the thienopyrimidine family, such as:

Thieno[3,2-d]pyrimidin-4-one: Similar in structure but with different substitution patterns, leading to variations in biological activity and chemical reactivity.

Thieno[3,4-b]pyridine: Another related compound with a different ring fusion pattern, resulting in distinct properties and applications.

The uniqueness of 2,5-dimethyl-1H,4H-thieno[2,3-d]pyrimidin-4-one lies in its specific substitution pattern, which can influence its reactivity and biological activity .